Cas no 89775-29-1 (4-(Ethoxymethyl)-2-methylthiazole)

• Product Name: 4-(Ethoxymethyl)-2-methylthiazole
• CAS No: 89775-29-1
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 1092034
• PubChem ID: 59826804
• Update Time: 2025-04-23

4-(Ethoxymethyl)-2-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Ethoxymethyl)-2-methylthiazole
• 4-(ethoxymethyl)-2-methyl-1,3-thiazole
• 89775-29-1
• SCHEMBL12126197

• Inchi： 1S/C7H11NOS/c1-3-9-4-7-5-10-6(2)8-7/h5H,3-4H2,1-2H3
• InChI Key： VUUWEBLXHMBVOX-UHFFFAOYSA-N
• SMILES： S1C=C(COCC)N=C1C

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(Ethoxymethyl)-2-methylthiazole

4-(Ethoxymethyl)-2-methylthiazole: A Comprehensive Overview

The compound 4-(Ethoxymethyl)-2-methylthiazole, identified by the CAS number 89775-29-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The structure of 4-(Ethoxymethyl)-2-methylthiazole features a methyl group at position 2 and an ethoxymethyl substituent at position 4, making it a versatile compound with potential applications in various industries.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The unique electronic properties of the thiazole ring, combined with its ability to form hydrogen bonds, make it an attractive scaffold for medicinal chemists. The ethoxymethyl substituent in this compound adds further functionality, enhancing its potential as a lead compound in pharmaceutical research.

In addition to its role in drug discovery, 4-(Ethoxymethyl)-2-methylthiazole has been explored for its applications in materials science. Researchers have investigated its use as a precursor for the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). The ability of this compound to coordinate with metal ions makes it a promising candidate for constructing MOFs with high surface area and porosity, which are valuable for gas storage and catalysis.

The synthesis of 4-(Ethoxymethyl)-2-methylthiazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, the stability and biodegradability of 4-(Ethoxymethyl)-2-methylthiazole have been subjects of recent studies. Understanding its behavior in different environmental conditions is crucial for assessing its safety and sustainability. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current regulatory standards for chemical safety.

In conclusion, 4-(Ethoxymethyl)-2-methylthiazole, CAS No. 89775-29-1, is a multifaceted compound with promising applications across various fields. Its structural versatility, combined with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.